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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958 Get Quote

Disclaimer: Detailed safety data for 1,1,1-Trinitropropane is not readily available in the public

domain. The following protocols are based on general safety principles for handling highly

energetic and nitro-containing organic compounds. Researchers must exercise extreme

caution and conduct a thorough risk assessment before handling this substance. It is highly

recommended to consult with a qualified safety professional.

Introduction
1,1,1-Trinitropropane is a highly nitrated organic compound with the chemical formula

C3H5N3O6.[1][2][3] Due to the presence of three nitro groups on a single carbon atom, it is

expected to be a highly energetic and potentially explosive material.[2] As such, its handling

and storage require stringent safety protocols to mitigate the risks of accidental detonation, fire,

and exposure. These application notes provide a general framework for the safe handling and

storage of 1,1,1-Trinitropropane in a research and development setting.

Physical and Chemical Properties
A summary of the available physical and chemical properties of 1,1,1-Trinitropropane is

presented in Table 1.
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Property Value Source

Molecular Formula C3H5N3O6 [1][2][3]

Molecular Weight 179.09 g/mol [1][2][3]

Appearance
Colorless, oily liquid with a

pungent odor
[2]

Melting Point -57.7 °C [1][2][4]

Boiling Point 202.2 °C at 760 mmHg [1][2]

Density 1.538 g/cm³ [1][2]

Flash Point 78.8 °C [1][2]

Vapor Pressure 0.296 mmHg at 25°C [1][2]

Hazard Identification and General Precautions
While a specific Safety Data Sheet (SDS) for 1,1,1-Trinitropropane is not available, it should

be treated as a highly hazardous substance with the following potential hazards:

Explosive: The molecule is shock-sensitive and can detonate upon impact, friction, or

heating.

Flammable: It is a flammable liquid and its vapors can form explosive mixtures with air.[5]

Toxicity: Assumed to be highly toxic if swallowed, inhaled, or in contact with skin.[6] Nitro

compounds can cause serious eye damage.[6]

General precautions for handling similar nitro compounds include:
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Precaution Description Source

Personal Protective Equipment

(PPE)

Wear appropriate PPE,

including flame-retardant lab

coats, chemical-resistant

gloves (e.g., butyl rubber), and

chemical splash goggles with a

face shield.

[5][6]

Engineering Controls

Work in a well-ventilated area,

preferably within a fume hood

with an explosion-proof sash.

Use explosion-proof electrical

equipment.[5][6][7]

Handling

Use only non-sparking tools.[5]

[7] Avoid friction, grinding, and

impact. Keep away from heat,

sparks, and open flames.[5][6]

[7] Ground and bond

containers when transferring

material.[5][6]

Storage

Store in a cool, dry, well-

ventilated, and locked area

away from incompatible

materials such as strong

oxidizing agents.[6][7] Protect

from direct sunlight.[7] Keep

containers tightly closed.[5][6]

[7]

Spill and Leak Procedures

In case of a spill, evacuate the

area immediately. Use non-

sparking tools and an inert

absorbent material for cleanup.

[5] Prevent entry into

waterways.
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Waste Disposal

Dispose of waste in

accordance with all local, state,

and federal regulations for

explosive and hazardous

materials.

[5]

Experimental Protocols
4.1. Receiving and Storage

Upon receipt, immediately inspect the container for any signs of damage or leakage.

Transport the container in a secondary, shatter-proof container to a designated, isolated, and

well-ventilated storage location.

Store in a locked, explosion-proof cabinet or refrigerator.

Maintain a detailed inventory of the material, including quantities and dates of receipt and

use.

4.2. Handling and Use

Before handling, ensure all necessary safety equipment, including a blast shield, is in place.

Work in a chemical fume hood with the sash at the lowest possible height.

Use only non-sparking tools made of materials such as brass or bronze.[5][7]

Dispense only the minimum amount of material required for the experiment.

Avoid any actions that could generate static electricity. Ensure proper grounding of all

equipment.[5][6]

Do not heat the material directly. If heating is necessary, use a remotely controlled heating

mantle or oil bath with extreme caution and behind a blast shield.
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Upon completion of the experiment, decontaminate all equipment that came into contact with

the substance.

4.3. Spill and Emergency Procedures

In the event of a small spill, and if it is safe to do so, contain the spill with an inert absorbent

material (e.g., vermiculite, sand).

Using non-sparking tools, carefully collect the absorbed material into a designated waste

container.[5]

For larger spills or any fire, evacuate the area immediately and activate the emergency

response system.

Do not attempt to extinguish a fire involving 1,1,1-Trinitropropane unless you are trained to

do so. Use a Class B fire extinguisher (CO2, dry chemical).[5]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 1,1,1-
Trinitropropane.

Caption: Workflow for Safe Handling of 1,1,1-Trinitropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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